3-cyclohexyl-2-[(4-fluorophenyl)imino]-5-[(1,2,5-trimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidin-4-one

• Molecular Formula: C23H26FN3OS
• Molecular Weight: 411.5 g/mol
• IUPAC Name: (5Z)-3-cyclohexyl-2-(4-fluorophenyl)imino-5-[(1,2,5-trimethylpyrrol-3-yl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H26FN3OS/c1-15-13-17(16(2)26(15)3)14-21-22(28)27(20-7-5-4-6-8-20)23(29-21)25-19-11-9-18(24)10-12-19/h9-14,20H,4-8H2,1-3H3/b21-14-,25-23?
• InChI Key: CNZSXSSKVWGQRQ-RFWMZAAKSA-N
• Isomeric SMILES: CC1=CC(=C(N1C)C)/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)F)S2)C4CCCCC4
• SMILES: CC1=CC(=C(N1C)C)C=C2C(=O)N(C(=NC3=CC=C(C=C3)F)S2)C4CCCCC4

Description

3-cyclohexyl-2-[(4-fluorophenyl)imino]-5-[(1,2,5-trimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidin-4-one is a synthetic compound that has shown promising results in scientific research. This compound belongs to the class of thiazolidinones and has been found to possess various biological activities.

Mechanism of Action

The mechanism of action of 3-cyclohexyl-2-[(4-fluorophenyl)imino]-5-[(1,2,5-trimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that this compound exerts its biological activities by modulating various signaling pathways. For example, it has been found to inhibit the activation of NF-κB, which is a transcription factor involved in inflammation and cancer. It has also been shown to activate AMPK, which is a key regulator of energy metabolism.
Biochemical and Physiological Effects:
3-cyclohexyl-2-[(4-fluorophenyl)imino]-5-[(1,2,5-trimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of fungal and bacterial cells, and reduce inflammation. Moreover, this compound has been shown to improve insulin sensitivity, reduce body weight, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-cyclohexyl-2-[(4-fluorophenyl)imino]-5-[(1,2,5-trimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidin-4-one in lab experiments is its broad range of biological activities. This compound has been shown to possess various activities, which makes it a versatile tool for studying different biological processes. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability for researchers.

Future Directions

There are several future directions for the study of 3-cyclohexyl-2-[(4-fluorophenyl)imino]-5-[(1,2,5-trimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidin-4-one. One potential direction is to investigate its potential as a therapeutic agent for the treatment of cancer, fungal and bacterial infections, and inflammation. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Moreover, it may be interesting to investigate the effects of this compound on other biological processes, such as metabolism and aging.

Synthesis Methods

The synthesis of 3-cyclohexyl-2-[(4-fluorophenyl)imino]-5-[(1,2,5-trimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidin-4-one is a multistep process involving the condensation of various reactants. The starting material is 4-fluoroaniline, which is reacted with cyclohexanone to form the intermediate product. This intermediate is then reacted with 1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde to form the final product.

Scientific Research Applications

3-cyclohexyl-2-[(4-fluorophenyl)imino]-5-[(1,2,5-trimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidin-4-one has been extensively studied for its various biological activities. It has been found to possess anticancer, antifungal, and antibacterial activities. It has also been studied for its anti-inflammatory and antioxidant properties. Moreover, this compound has shown potential as a therapeutic agent for the treatment of diabetes, obesity, and Alzheimer's disease.